REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[N+:11]([O-:13])=[O:12])[C:5]([OH:7])=[O:6].[CH2:14](O)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C1(C)C=CC(S(O)(=O)=O)=CC=1.C(OCC)(=O)C>C1(C)C=CC=CC=1.O>[OH:1][C:2]1[CH:3]=[C:4]([CH:8]=[CH:9][C:10]=1[N+:11]([O-:13])=[O:12])[C:5]([O:7][CH2:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)=[O:6]
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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OC=1C=C(C(=O)O)C=CC1[N+](=O)[O-]
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)O
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction solution was heated
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Type
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WASH
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Details
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washed with water (50 mL) and saturated sodium chloride solution (50 mL) successively
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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Type
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CUSTOM
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Details
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The resulting residue was purified by silica gel column chromatography
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Name
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Type
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product
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Smiles
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OC=1C=C(C(=O)OCC2=CC=CC=C2)C=CC1[N+](=O)[O-]
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Type | Value | Analysis |
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AMOUNT: MASS | 8 g | |
YIELD: PERCENTYIELD | 53.7% | |
YIELD: CALCULATEDPERCENTYIELD | 53.6% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |